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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-butyl
propionate. The information is curated for professionals in research, scientific, and drug
development fields, with a focus on delivering precise data and detailed experimental
methodologies.

Core Physical Properties

tert-Butyl propionate (C7H1402) is a colorless liquid recognized for its fruity odor.[1] It is an
ester derived from propionic acid and tert-butyl alcohol.[1] Understanding its physical properties
is crucial for its application in various industrial and research settings, including its use as a
solvent and in the synthesis of coatings and adhesives.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of tert-butyl propionate, compiled
from various sources for easy comparison and reference.
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Physical Property Value Conditions
Molecular Weight 130.18 g/mol [2][3]

Density 0.865 g/mL[4][5] at 25 °C[4][5]
Boiling Point 118-118.5 °C[4]

Melting Point -80.46°C (estimate)[4]

Refractive Index 1.393[4][5] at 20 °C[4][5]
Flash Point 21 °C (closed cup)[4]

Vapor Pressure 14.5 mmHg[4] at 25 °C[4]
Solubility in Water 23.53 g/L[2] at 25 °C[2]

Miscible with alcohol and

Solubility in other solvents
ether[4]

Experimental Protocols

Detailed methodologies for determining the key physical properties of tert-butyl propionate
are outlined below. These protocols are based on standard laboratory practices.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.[6]
Apparatus:

o Analytical balance

o Graduated cylinder or pycnometer (density bottle)

e Thermometer

Procedure:

o Ensure the graduated cylinder or pycnometer is clean and dry.
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o Measure the mass of the empty container using an analytical balance.[6]

e Add a known volume of tert-butyl propionate to the container.[6] When using a graduated
cylinder, read the volume from the bottom of the meniscus.[7]

o Measure the mass of the container with the liquid.[6]
o Record the temperature of the liquid.

o Calculate the density using the formula: Density = (Mass of liquid) / (Volume of liquid).[6] The
mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.[7]

» For higher accuracy, repeat the measurement multiple times and calculate the average.[6]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8] A common method for its determination is distillation.[9]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or Bunsen burner
Procedure:
e Place a volume of tert-butyl propionate into the distillation flask.

o Set up the distillation apparatus. The thermometer bulb should be positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.
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e Begin heating the flask gently.[10]
o Observe the temperature as the liquid begins to boil and the vapor rises and condenses.

e The constant temperature at which the liquid and vapor are in equilibrium and the liquid is
actively boiling is recorded as the boiling point.[9][10]

A micro-boiling point method can be used for smaller sample volumes.[10] This involves
heating a small amount of the liquid in a test tube with an inverted capillary tube.[10] The
boiling point is the temperature at which a rapid and continuous stream of bubbles emerges
from the capillary, and upon cooling, the liquid is drawn into the capillary.[10]

Determination of Refractive Index

The refractive index is a measure of how much a light ray bends when it passes from one
medium to another. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer

o Constant temperature water bath
Procedure:

o Calibrate the Abbe refractometer using a standard sample with a known refractive index,
such as distilled water.

o Ensure the prism of the refractometer is clean and dry.
e Place a few drops of tert-butyl propionate onto the prism.

o Close the prism and allow the sample to reach the desired temperature, typically 20°C, by
circulating water from the constant temperature bath.

o Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs.
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¢ Read the refractive index from the scale.

e Clean the prism thoroughly after the measurement.

Visualizations
Experimental Workflow for Density Determination

The following diagram illustrates the stepwise process for determining the density of a liquid
like tert-butyl propionate.
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Clean and dry pycnometer

Weigh empty pycnometer (m1)

Fill pycnometer with tert-butyl propionate

Weigh filled pycnometer (m2)

Record volume of pycnometer (V)

Calculate mass of liquid (m = m2 - m1)

Calculate density (p =m/ V)

End

Figure 1: Experimental Workflow for Liquid Density Determination

Click to download full resolution via product page

Figure 1: Workflow for liquid density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1293826?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/20487-40-5/
https://scent.vn/en/pages/compound/tert-butyl-propionate-88561
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-propionate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8492654.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1293826#physical-properties-of-tert-butyl-propionate
https://www.benchchem.com/product/b1293826#physical-properties-of-tert-butyl-propionate
https://www.benchchem.com/product/b1293826#physical-properties-of-tert-butyl-propionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1293826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

